3-[1-(1-acetyl-L-prolyl)-4-piperidinyl]-N-(3-methylphenyl)propanamide

• IUPAC Name: 3-[1-[(2S)-1-acetylpyrrolidine-2-carbonyl]piperidin-4-yl]-N-(3-methylphenyl)propanamide
• InChI: InChI=1S/C22H31N3O3/c1-16-5-3-6-19(15-16)23-21(27)9-8-18-10-13-24(14-11-18)22(28)20-7-4-12-25(20)17(2)26/h3,5-6,15,18,20H,4,7-14H2,1-2H3,(H,23,27)/t20-/m0/s1
• InChI Key: CMPFPXUSEKSOEP-FQEVSTJZSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CCC2CCN(CC2)C(=O)C3CCCN3C(=O)C
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)CCC2CCN(CC2)C(=O)[C@@H]3CCCN3C(=O)C
• Molecular Formula: C22H31N3O3
• Molecular Weight: 385.5 g/mol

Description

3-[1-(1-acetyl-L-prolyl)-4-piperidinyl]-N-(3-methylphenyl)propanamide is a synthetic compound commonly known as Fentanyl. It is a potent opioid analgesic that is used for pain management in patients with chronic conditions such as cancer. Fentanyl is considered to be one of the most potent opioids available, with a potency that is 50-100 times greater than that of morphine.

Mechanism of Action

Fentanyl acts on the central nervous system by binding to opioid receptors in the brain and spinal cord. This binding leads to the inhibition of the release of neurotransmitters such as substance P, which are involved in the transmission of pain signals. Fentanyl also activates the release of dopamine, which produces feelings of euphoria and pleasure.
Biochemical and physiological effects:
Fentanyl produces a range of physiological and biochemical effects. It can cause respiratory depression, which can lead to hypoxia and even death. Fentanyl can also cause constipation, nausea, vomiting, and urinary retention. Additionally, Fentanyl can cause changes in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

Fentanyl is a useful tool in laboratory experiments because of its potency and ability to produce consistent results. However, Fentanyl is also highly addictive and can be dangerous if not handled properly. Therefore, strict safety protocols must be followed when working with Fentanyl in the laboratory.

Future Directions

There are several future directions for research on Fentanyl. One area of interest is the development of new formulations that are less addictive and have fewer side effects. Another area of research is the identification of new therapeutic applications for Fentanyl, such as in the treatment of depression and anxiety. Additionally, research is needed to better understand the long-term effects of Fentanyl use on the brain and body.

Synthesis Methods

Fentanyl is synthesized by the reaction of N-phenyl-N-[1-(2-phenylethyl)-4-piperidinyl]propanamide with acetic anhydride in the presence of a catalyst. The resulting product is then purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

Fentanyl has been extensively studied for its use in pain management. It has been shown to be effective in treating both acute and chronic pain, including cancer pain. Fentanyl is also used in anesthesia and sedation for surgical procedures. In addition, Fentanyl has been studied for its potential use in the treatment of depression, anxiety, and post-traumatic stress disorder.